Cas no 1805689-68-2 (Ethyl 3-(chloromethyl)-2-(3-oxopropyl)benzoate)

• Product Name: Ethyl 3-(chloromethyl)-2-(3-oxopropyl)benzoate
• CAS No: 1805689-68-2
• MF: C₁₃H₁₅ClO₃
• MW: 254.709403276443
• CID: 4950211
• Update Time: 2025-10-28

Ethyl 3-(chloromethyl)-2-(3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-2-(3-oxopropyl)benzoate

• Inchi： 1S/C13H15ClO3/c1-2-17-13(16)12-6-3-5-10(9-14)11(12)7-4-8-15/h3,5-6,8H,2,4,7,9H2,1H3
• InChI Key： QZPKTDVGCDIAFU-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C(=O)OCC)C=1CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 255
• XLogP3: 2.2
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-(chloromethyl)-2-(3-oxopropyl)benzoate

Ethyl 3-(chloromethyl)-2-(3-oxopropyl)benzoate (CAS No. 1805689-68-2): A Comprehensive Overview

Ethyl 3-(chloromethyl)-2-(3-oxopropyl)benzoate, with the chemical identifier CAS No. 1805689-68-2, is a compound of significant interest in the field of pharmaceutical chemistry and organic synthesis. This benzoate derivative exhibits a unique structural framework that positions it as a valuable intermediate in the development of novel therapeutic agents. The presence of both a chloromethyl group and an ester functionality makes this molecule a versatile building block for further chemical modifications, enabling the synthesis of complex molecules with potential biological activity.

The compound's structure consists of a benzene ring substituted at the 3-position with a chloromethyl group and at the 2-position with a (3-oxopropyl) group. This specific arrangement imparts distinct reactivity patterns, making it useful in various synthetic pathways. The chloromethyl moiety, for instance, is known to participate in nucleophilic addition reactions, while the ester group can undergo hydrolysis or transesterification, providing multiple avenues for structural diversification.

In recent years, there has been growing interest in benzoate derivatives due to their reported biological activities. Studies have suggested that certain benzoate compounds exhibit properties such as anti-inflammatory, antimicrobial, and even anticancer effects. The compound Ethyl 3-(chloromethyl)-2-(3-oxopropyl)benzoate is no exception and has been explored in several research contexts for its potential pharmacological applications.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop novel scaffolds for drug discovery. For example, the chloromethyl group can be selectively functionalized to introduce various pharmacophores, while the ester group can be used to link different molecular fragments. This flexibility has made it a popular choice in medicinal chemistry campaigns aimed at identifying new therapeutic entities.

Recent advancements in synthetic methodologies have further enhanced the appeal of Ethyl 3-(chloromethyl)-2-(3-oxopropyl)benzoate. Techniques such as palladium-catalyzed cross-coupling reactions and organometallic transformations have enabled chemists to construct intricate molecular architectures from this intermediate with high efficiency and selectivity. These innovations have not only streamlined the synthesis process but also opened up new possibilities for exploring its biological potential.

The biological activity of Ethyl 3-(chloromethyl)-2-(3-oxopropyl)benzoate has been the subject of several investigations. In particular, its derivatives have been examined for their interactions with biological targets such as enzymes and receptors. Preliminary studies suggest that certain modifications can enhance binding affinity and improve pharmacokinetic profiles, making it a promising candidate for further development.

Moreover, the compound's role in drug discovery extends beyond its use as an intermediate. It has also been explored as a potential lead compound itself, with some reports indicating its efficacy in preclinical models. These findings underscore its significance as a multifunctional entity in pharmaceutical research.

The synthesis of Ethyl 3-(chloromethyl)-2-(3-oxopropyl)benzoate involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include the introduction of the chloromethyl group via halogenation followed by functionalization at the 2-position with a (3-oxopropyl) moiety. Optimizing these reactions is crucial to achieving high yields and purity, which are essential for subsequent applications.

In conclusion, Ethyl 3-(chloromethyl)-2-(3-oxopropyl)benzoate (CAS No. 1805689-68-2) represents a fascinating compound with broad applications in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and drug developers alike. As research continues to uncover new biological activities and synthetic strategies, this molecule is poised to play an increasingly important role in the discovery and development of novel therapeutic agents.